Cas no 885949-81-5 (1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone)

• Product Name: 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone
• CAS No: 885949-81-5
• MF: C₁₆H₁₄BrFO₃
• MW: 353.182967662811
• CID: 3031199
• PubChem ID: 2783221
• Update Time: 2025-06-13

1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-[(2-BROMO-5-METHOXYBENZYL)OXY]-3-FLUOROPHENYL)-1-ETHANONE
• AKOS005070922
• CS-0330619
• MFCD06659574
• 1-{4-[(2-bromo-5-methoxyphenyl)methoxy]-3-fluorophenyl}ethanone
• 1-(4-((2-Bromo-5-methoxybenzyl)oxy)-3-fluorophenyl)ethan-1-one
• 1-(4-((2-Bromo-5-methoxybenzyl)oxy)-3-fluorophenyl)ethanone
• 1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone
• 6Y-0926
• 1-[4-[(2-bromo-5-methoxyphenyl)methoxy]-3-fluorophenyl]ethanone
• 885949-81-5
• 1-{4-[(2-bromo-5-methoxyphenyl)methoxy]-3-fluorophenyl}ethan-1-one
• 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone

• Inchi： 1S/C16H14BrFO3/c1-10(19)11-3-6-16(15(18)8-11)21-9-12-7-13(20-2)4-5-14(12)17/h3-8H,9H2,1-2H3
• InChI Key： DLYPUGYYEIIDPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1COC1C=CC(C(C)=O)=CC=1F)OC

Computed Properties

• Exact Mass: 352.01104g/mol
• Monoisotopic Mass: 352.01104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 97-99°C

1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone

Professional Introduction to Compound with CAS No. 885949-81-5 and Product Name: 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone

The compound with the CAS number 885949-81-5 and the product name 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromo and methoxy substituents on the benzene ring, coupled with a fluorine atom at the 3-position, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The specific arrangement of substituents in 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone aligns well with these trends, positioning it as a promising candidate for developing novel therapeutic agents. The bromo group, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, allowing chemists to explore diverse molecular architectures.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. The aromatic system of 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone provides a suitable platform for designing molecules that can selectively inhibit specific kinases. For instance, the fluorine atom at the 3-position can enhance binding interactions with the ATP-binding pocket of kinases, while the bromo group allows for further modifications to optimize potency and selectivity.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to modulate electronic properties and influence pharmacokinetic profiles. The presence of a fluorine atom in 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone not only contributes to its metabolic stability but also enhances its lipophilicity, which is often critical for drug absorption and distribution. Additionally, the methoxy group at the 5-position can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, further enhancing binding affinity.

The synthesis of 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone involves multiple steps that showcase modern synthetic methodologies. The introduction of the bromo group at the 4-position can be achieved through electrophilic aromatic substitution reactions, while the methoxy group can be incorporated via nucleophilic aromatic substitution or direct functionalization techniques. The fluorine atom at the 3-position is typically introduced using metal-catalyzed cross-coupling reactions or halogen exchange methods. These synthetic strategies highlight the compound's versatility and its suitability for further chemical exploration.

In conclusion, 1-{4-(2-Bromo-5-methoxybenzyl)oxy-3-fluorophenyl}-1-ethanone represents a promising scaffold for developing novel pharmaceuticals. Its unique structural features and potential applications in kinase inhibition make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and therapeutic innovation.